Cas no 69-52-3 (Ampicillin sodium)

• Product Name: Ampicillin sodium
• CAS No: 69-52-3
• MF: C₁₆H₁₈N₃NaO₄S
• MW: 371.386593341827
• MDL: MFCD00064313
• CID: 33894
• PubChem ID: 24891463
• Update Time: 2025-08-18

Ampicillin sodium Chemical and Physical Properties

Names and Identifiers

• Ampicillin Na
• ampicillin, sodium salt
• AMPICILLIN SODIUM, STERILE USP
• Ampicillin Sodium
• sodium [2s-[2alpha,5alpha,6beta(s*)]]-6-(aminophenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• d-(-)-alpha-aminobenzylpenicillin sodium salt
• 6-(2-amino-2-phenylacetamido)-3,3-dimethyl-7-oxo-,sodiumsalt,d-(-)-4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid
• Alpen-n
• Amcill-s
• Binotalsodium
• Citteral
• D-6-(-Amino-phenylacetamido)penicillanicacidsodiumsalt
• Domicillin
• omnipen-n
• Ampicillin (sodium salt)
• AMPICILLIN SODIUM, BIOTECH
• AMPICILLIN,SODIUM SALT,GAMMA IRRADIATED
• D-(-)-α-Aminobenzylpenicillin sodium salt
• Alppen-N
• Anhypen
• Cilleral
• pena
• penialmen
• sodium ampicillin
• sodium ampicillin salt
• XLD AGAR
• Ampicillin
• Amresco
• 氨苄西林钠
• Ampicillin sodium salt
• Ampicillin natrium
• Ampicillin (sodium)
• Totacillin-N
• Polycillin-N
• Sodium D-(-)-alpha-aminobenzylpenicillin
• Penbritin-S
• JFN36L5S8K
• Sodium binotal
• Binotal sodium
• MLS000028726
• Principen/N
• D(-)-alpha-Aminobenzylpenicillin sodium salt
• SMR000059229
• PEN A/N
• Ampicillinsodium
• Monosodium D-(-)-6-(2-ami
• AMPICILLIN SODIUM [USP-RS]
• CHEBI:34535
• sodium (2S,5R,6R)-6-((R)-2-amino-2-phenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• Ampicillin sodium [USAN:USP:JAN]
• Monosodium (2S,5R,6R)-6-((R)-2-Amino-2-phenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate
• AMPICILLIN SODIUM [MART.]
• C16-H19-N3-O4-S.Na
• (2S,5R,6R)-6-[[(2R)-2-Amino-2-phenylacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, sodium salt (1:1)
• AMPICILLIN SODIUM [ORANGE BOOK]
• Viccillin (TN)
• EINECS 200-708-1
• AMPICILLIN SODIUM [USP MONOGRAPH]
• Ampicillin sodium (JP17/USP)
• AKOS025147373
• AMPICILLIN SODIUM [WHO-DD]
• HMS501H08
• ampicillin-
• Ampiplus Simplex
• HMS2091I21
• Ampicillin sodium salt, cell culture grade
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(2-amino-2-phenylacetamido)-3,3-dimethyl-7-oxo-, sodium salt, D-(-)-
• AMPICILLIN SODIUM SALT [MI]
• SW220219-1
• AC-8806
• SPECTRUM1500123
• AMPICILLIN SODIUM, STERILE [WHO-IP]
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-[(aminophenylacetyl)amino]-3,3-dimethyl-7-oxo-, monosodium salt,[2S-[2.alpha.,5.alpha.,6.beta.(S*)]]-
• DTXSID60988759
• MFCD00064313
• HMS1920C21
• AMPICILLIN SODIUM [GREEN BOOK]
• D-(-)-alpha-Aminobenzylpenicillin &sdot
• KLOHDWPABZXLGI-YWUHCJSESA-M
• HMS2232J12
• Ampicillinum natricum
• BA166035
• SCHEMBL40521
• sodium(2S,5R,6R)-6-((R)-2-amino-2-phenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• NSC 755864
• sodium 6beta-[(2R)-2-amino-2-phenylacetamido]-2,2-dimethylpenam-3alpha-carboxylate
• AMPICILLINSODIUMSALT
• CHEMBL1200758
• (2S,5R,6R)-6-[[(2R)-2-Amino-2-phenylacetyl)amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid sodium salt
• A836527
• HY-B0522A
• Ampicillin sodium, sterile
• Ampicillin (as sodium)
• D02119
• 4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLIC ACID, 6-((AMINOPHENYLACETYL)AMINO)-3,3-DIMETHYL-7-OXO-, MONOSODIUM SALT, (2S-(2.ALPHA.,5.ALPHA.,6.BETA.(S*)))-
• Monosodium D-(-)-6-(2-amino-2-phenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-[[(2R)-aminophenylacetyl]amino]-3,3-dimethyl-7-oxo-, monosodium salt, (2S,5R,6R)-
• Omnipen-N (TN)
• s3170
• A-7700
• Ampicillin Sodium Salt, Antibiotic for Culture Media Use Only
• DRG-0074
• natrium-[2S-[2alpha,5alpha,6beta(S*)]]-6-(aminophenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptan-2-carboxylat
• AMPICILLIN SODIUM [EP MONOGRAPH]
• AMPICILLIN SODIUM (NON-INJECTABLE) [WHO-IP]
• AMPICILLIN SODIUM [USAN]
• Prestwick_822
• Q27116136
• sodium;(2S,5R,6R)-6-[[(2R)-2-amino-2-phenylacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• 200-708-1
• AKOS015967315
• NSC-755864
• AMPICILLIN SODIUM [JAN]
• Sodium (2S-(2alpha,5alpha,6beta(S*)))-6-(aminophenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate
• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 6-[(aminophenylacetyl)amino]-3,3-dimethyl-7-oxo-, monosodium salt, [2S-[2alpha,5alpha,6beta(S*)]]-
• D-(-)--Aminobenzylpenicillin sodium salt
• 69-52-3
• Opera_ID_709
• AMPICILLIN SODIUM [VANDF]
• AMPICILLINUM NATRICUM [WHO-IP LATIN]
• AMPICILLIN SODIUM [WHO-IP]
• Sodium P-50
• CCG-39691
• C16H19N3O4S.Na
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-((aminophenylacetyl)amino)-3,3-dimethyl-7-oxo-, monosodium salt, (2S-(2alpha,5alpha,6beta(S*)))-
• D-(-)-a-Aminobenzylpenicillin sodium salt
• UNII-JFN36L5S8K
• 6-[D(-)alpha-aminophenylacetamido]penicillanic acid
• D-(-)-6-(2-amino-2-phenylacetamido)-3,3-dimethyl-7-oxo-4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic Acid, Sodium Salt
• AMPICILLIN SODIUM (EP MONOGRAPH)
• Monosodium (2S,5R,6R)-6-((2R)-2-amino-2-phenylacetylamino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate
• Ampicillin sodium (USAN:USP:JAN)
• Ampicilline sodium salt
• Totacillin
• AMPICILLIN SODIUM (USP-RS)
• sodium (2S,5R,6R)-6-(((2R)-2-amino-2-phenylacetyl)amino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate
• Sodium, Ampicillin
• sodium 6beta-((2R)-2-amino-2-phenylacetamido)-2,2-dimethylpenam-3alpha-carboxylate
• AMPICILLIN SODIUM (NON-INJECTABLE)
• D-(-)-alpha-Aminobenzylpenicillin sodium salt, cell culture grade
• AMPICILLIN SODIUM (USP MONOGRAPH)
• sodium (2S,5R,6R)-6-{[(2R)-2-amino-2-phenylacetyl]amino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• Ampicillin Injection
• Penbritin
• AMPICILLIN SODIUM (MART.)
• Amp-Equine
• Austrapen
• Principen
• AA44831
• Ampicillin sodium salt - Bio-X trade mark
• HY-B0522AR
• Ampicillin (sodium) (Standard)
• Ampicillin sodium

• MDL： MFCD00064313
• Inchi： 1S/C16H19N3O4S.Na/c1-16(2)11(15(22)23)19-13(21)10(14(19)24-16)18-12(20)9(17)8-6-4-3-5-7-8;/h3-7,9-11,14H,17H2,1-2H3,(H,18,20)(H,22,23);/q;+1/p-1/t9-,10-,11+,14-;/m1./s1
• InChI Key： KLOHDWPABZXLGI-YWUHCJSESA-M
• SMILES： S1C(C)(C)[C@H](C(=O)[O-])N2C([C@H]([C@@H]12)NC([C@@H](C1C=CC=CC=1)N)=O)=O.[Na+]
• BRN： 4119211

Computed Properties

• Exact Mass: 371.09200
• Monoisotopic Mass: 371.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141A^2
• Isotope Atom Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• Topological Polar Surface Area: 141

Experimental Properties

• Color/Form: White or off white powder or crystals
• Density: 0.9450
• Melting Point: 215 °C (dec.) (lit.)
• Boiling Point: 683.9 °C at 760 mmHg
• Flash Point: 683.9 °C at 760 mmHg
• Solubility: H2O: 50 mg/mL, clear, very faintly yellow
• Water Partition Coefficient: Freely soluble in water. Sparingly soluble in acetone
• PSA: 140.86000
• LogP: 0.01250
• Solubility: Soluble in water, slightly soluble in ethanol, insoluble in ether

Ampicillin sodium Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H317,H334
• Warning Statement： P261,P280,P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 42/43
• Safety Instruction： S22-S36/37-S45-S36-S26
• FLUKA BRAND F CODES：3-10
• RTECS：XH8400000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R42/43
• Safety Term：S22;S36/37;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Other Chemical Reagents